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Compound of Interest

Compound Name:
Allo-3α-tetrahydro Cortisol-d6

(Major)

Cat. No.: B1159600

Get Quote

Allo-3α-tetrahydro Cortisol (aTHF) is a critical downstream metabolite of cortisol, formed

through the sequential action of 5α-reductase and 3α-hydroxysteroid dehydrogenase enzymes.

The quantification of aTHF and its ratio to other cortisol metabolites, such as tetrahydrocortisol

(THF) and tetrahydrocortisone (THE), serves as an invaluable tool in clinical and research

settings for assessing the activity of key steroidogenic enzymes.[1][2] Accurate measurement

of these metabolites via mass spectrometry is fundamental to understanding pathologies

related to glucocorticoid metabolism, including Cushing's syndrome, adrenal insufficiency, and

metabolic disorders.[1][3][4]

This guide provides a detailed technical overview of Allo-3α-tetrahydro Cortisol-d6 (aTHF-d6), a

stable isotope-labeled internal standard essential for the precise and accurate quantification of

endogenous aTHF. As a Senior Application Scientist, the following sections will delve into the

core chemical properties, structural features, and, most critically, the practical application of

aTHF-d6 in a validated bioanalytical workflow, grounded in the principles of scientific integrity

and regulatory compliance.
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aTHF-d6 is a synthetic, deuterated isotopologue of the natural cortisol metabolite. Its physical

and chemical properties are nearly identical to the endogenous analyte, with the key difference

being its increased mass due to the incorporation of six deuterium atoms. This mass shift is the

cornerstone of its utility in isotope dilution mass spectrometry.

Property Value Source(s)

Chemical Name

(3α,5α,11β)-3,11,17,21-

Tetrahydroxypregnan-20-one-

d6

[5]

Synonyms
Allotetrahydrocortisol-d6, 5α-

Tetrahydrocortisol-d6, aTHF-d6
[6]

Molecular Formula C₂₁H₂₈D₆O₅ [5]

Molecular Weight ~372.53 g/mol [5][6]

CAS Number 302-91-0 (Unlabeled) [5][7]

Appearance White to Off-White Solid [6]

Solubility

Slightly soluble in DMSO and

DMF; Very slightly soluble in

Ethanol.

[8]

Storage 2-8°C, Hygroscopic [6][8]

Structure and Synthesis
Core Steroid Structure
The fundamental structure of aTHF-d6 is the pregnane steroid nucleus, characterized by the

specific stereochemistry of the cortisol metabolite: the A/B rings are in a trans fusion (5α

configuration), and the hydroxyl group at C3 is in the alpha position. This stereochemistry

distinguishes it from its 5β-isomer, tetrahydrocortisol (THF).

Deuterium Labeling
The "d6" designation indicates the incorporation of six deuterium atoms. While the exact

position of labeling should always be confirmed by the manufacturer's Certificate of Analysis, a
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common and stable labeling scheme involves the C21 side chain. One vendor specifies a

labeling pattern of d4 on the C21 carbon and d2 on the C22 carbon (hydroxyl-bearing carbon),

though the nomenclature used is ambiguous.[6] For the purpose of this guide, we will represent

a plausible structure with deuterium atoms placed on the side chain, a location that is

chemically stable and unlikely to undergo back-exchange.

Caption: Structure of Allo-3α-tetrahydro Cortisol-d6 (aTHF-d6).

Rationale for Synthesis
The synthesis of deuterated steroids like aTHF-d6 is typically achieved through reductive

deuteration of a suitable precursor, such as prednisolone, using a deuterium source and a

catalyst.[3] The goal is to introduce multiple deuterium atoms at non-exchangeable positions.

Placing labels on the side chain (e.g., C21) is advantageous as these C-D bonds are highly

stable under typical sample preparation and chromatographic conditions, preventing loss of the

isotopic label and ensuring analytical accuracy.

Application in Quantitative Bioanalysis: The Internal
Standard
The primary and most critical application of aTHF-d6 is its use as an internal standard (IS) in

quantitative LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) assays.

The Principle of Isotope Dilution
An ideal internal standard is a compound that behaves identically to the analyte of interest (the

"analyte") throughout the entire analytical process—from extraction and cleanup to

chromatography and ionization. A stable isotope-labeled (SIL) standard like aTHF-d6 is the

gold standard because its chemical and physical properties are virtually identical to

endogenous aTHF.[9]

The core principle is that any loss of analyte during sample preparation or any fluctuation in

instrument response (e.g., ion suppression) will affect the IS to the same degree.[9] By adding

a known amount of aTHF-d6 to every sample at the beginning of the workflow, the final

concentration of the endogenous analyte can be calculated from the ratio of the analyte's MS

signal to the IS's MS signal. This normalization corrects for procedural variability, dramatically
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improving the accuracy, precision, and robustness of the assay. This approach is strongly

recommended by regulatory bodies like the FDA.[10][11]

Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample
(e.g., 200 µL Urine)

Spike with known amount
of aTHF-d6 (Internal Standard)

Enzymatic Hydrolysis
(β-glucuronidase)

Solid Phase Extraction (SPE)
(e.g., C18 cartridge)

Elute & Evaporate

Reconstitute in
Mobile Phase

Inject into LC-MS/MS

Chromatographic Separation
(Analyte & IS co-elute)

MS/MS Detection
(MRM Mode)

Integrate Peak Areas
(Analyte & IS)

Calculate Peak Area Ratio
(Analyte / IS)

Quantify Analyte Conc.
using Calibration Curve
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Caption: General workflow for quantification using aTHF-d6 internal standard.

Causality: Why aTHF-d6 is a Superior Choice
Co-elution: aTHF-d6 has virtually the same chromatographic retention time as endogenous

aTHF. This is critical because it ensures both compounds experience the same matrix effects

at the exact moment they enter the mass spectrometer's ion source.

Correction for Matrix Effects: Biological samples (urine, plasma, etc.) are complex matrices

that can suppress or enhance the ionization of an analyte. Because the IS co-elutes with the

analyte, it is subject to the same degree of suppression or enhancement, and the ratio of

their signals remains constant, providing a reliable measurement.[9]

High Mass Difference: A +6 Da mass difference provides a clean separation from the natural

isotopic distribution of the unlabeled analyte, preventing cross-talk or interference between

the two signals.

Label Stability: Deuterium labels on aliphatic carbons are chemically robust and do not

exchange with protons from solvents during sample processing, ensuring the integrity of the

standard.

Experimental Protocol: Quantification of Urinary
aTHF
This section outlines a representative, field-proven protocol for the quantification of Allo-3α-

tetrahydro Cortisol in human urine using aTHF-d6 as an internal standard. This method is

based on common practices for steroid analysis.[3][12][13]

Materials and Reagents
Internal Standard (IS) Stock: Allo-3α-tetrahydro Cortisol-d6 (1 mg/mL in methanol).

Calibration Standard Stock: Allo-3α-tetrahydro Cortisol (1 mg/mL in methanol).
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Working Solutions: Serially dilute stock solutions in methanol/water (50:50) to prepare a

working IS solution (e.g., 100 ng/mL) and a range of calibration standards (e.g., 1 to 1000

ng/mL).

Enzyme: β-glucuronidase from Helix pomatia.

Buffers: Sodium acetate buffer (pH 5.0).

SPE Cartridges: C18 Solid Phase Extraction cartridges (e.g., 100 mg, 3 mL).

Solvents: HPLC-grade methanol, acetonitrile, water, and formic acid.

Step-by-Step Methodology
Sample Preparation:

Pipette 200 µL of urine (calibrator, QC, or unknown sample) into a 2 mL microcentrifuge

tube.

Add 20 µL of the aTHF-d6 working IS solution (e.g., 100 ng/mL) to every tube except the

blank. Vortex briefly.

Add 500 µL of sodium acetate buffer (pH 5.0).

Add 20 µL of β-glucuronidase enzyme solution. Vortex and incubate at 55°C for 3 hours to

deconjugate the steroids.

Allow samples to cool to room temperature.

Solid Phase Extraction (SPE):

Condition a C18 SPE cartridge by washing sequentially with 2 mL of methanol followed by

2 mL of water. Do not allow the cartridge to go dry.

Load the entire hydrolyzed sample onto the SPE cartridge.

Wash the cartridge with 2 mL of water to remove salts and polar interferences.

Dry the cartridge under vacuum or nitrogen for 5 minutes.
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Elute the steroids with 2 mL of methanol into a clean collection tube.

Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of mobile phase A/B (e.g., 80:20 water:methanol

with 0.1% formic acid). Vortex to ensure complete dissolution.

Transfer to an autosampler vial for analysis.

LC-MS/MS Conditions
LC System: Standard HPLC or UHPLC system.

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient:

0-1 min: 30% B

1-8 min: 30% to 95% B

8-9 min: 95% B

9-9.1 min: 95% to 30% B

9.1-12 min: 30% B (re-equilibration)

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

MS System: Triple quadrupole mass spectrometer.
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Ionization: Electrospray Ionization, Positive Mode (ESI+).

Mass Spectrometry Parameters (MRM)
The following Multiple Reaction Monitoring (MRM) transitions are proposed based on the

known structure and fragmentation of tetrahydro-steroids.[14] These should be optimized on

the specific instrument used.

Compound Precursor Ion (m/z) Product Ion (m/z) Rationale

aTHF (Analyte) 367.2 [M+H]⁺ 349.2 Loss of H₂O

aTHF (Analyte) 367.2 [M+H]⁺ 331.2 Loss of 2x H₂O

aTHF-d6 (IS) 373.5 [M+H]⁺ 355.5 Loss of H₂O

aTHF-d6 (IS) 373.5 [M+H]⁺ 337.5 Loss of 2x H₂O

Method Validation: A Self-Validating System
For this protocol to be considered trustworthy and reliable for research or clinical applications, it

must be validated according to established guidelines (e.g., FDA M10 Bioanalytical Method

Validation).[15] The use of aTHF-d6 is central to meeting these standards.

Key Validation Parameters:

Selectivity: The ability to differentiate and quantify the analyte in the presence of other

components. This is confirmed by analyzing at least six different sources of blank urine to

ensure no interfering peaks are present at the retention time of aTHF or aTHF-d6.

Accuracy & Precision: Determined by analyzing Quality Control (QC) samples at low,

medium, and high concentrations over several days. The results should be within ±15% of

the nominal value (±20% at the Lower Limit of Quantification, LLOQ).[9]

Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked

blank matrix to the response in a clean solution. The co-eluting aTHF-d6 should effectively

normalize any observed ion suppression or enhancement.
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Recovery: The efficiency of the extraction process, determined by comparing the analyte

response in pre-extraction spiked samples to post-extraction spiked samples. While recovery

does not need to be 100%, it must be consistent and reproducible. The IS is critical for

correcting for any variability in recovery.

Calibration Curve: A curve is generated by plotting the peak area ratio (aTHF/aTHF-d6)

against the concentration of the calibration standards. It should demonstrate linearity over

the expected concentration range, typically with a correlation coefficient (r²) > 0.99.

Conclusion
Allo-3α-tetrahydro Cortisol-d6 is more than just a chemical reagent; it is an enabling tool for

high-fidelity bioanalysis. Its design as a stable isotope-labeled internal standard directly

addresses the inherent challenges of variability in sample preparation and mass spectrometric

detection. By incorporating aTHF-d6 into a well-validated LC-MS/MS workflow, researchers and

drug development professionals can achieve the accuracy, precision, and robustness required

to generate reliable data on cortisol metabolism, thereby advancing our understanding of

steroid-related physiology and pathology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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